2-Ethoxy-6-methylisonicotinic acid
Description
Properties
Molecular Formula |
C9H11NO3 |
|---|---|
Molecular Weight |
181.19 g/mol |
IUPAC Name |
2-ethoxy-6-methylpyridine-4-carboxylic acid |
InChI |
InChI=1S/C9H11NO3/c1-3-13-8-5-7(9(11)12)4-6(2)10-8/h4-5H,3H2,1-2H3,(H,11,12) |
InChI Key |
PVTGZOHCLMLSPP-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=NC(=CC(=C1)C(=O)O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs with Ethoxy/Methoxy Substituents
Key Compounds:
- 2-Chloro-6-ethoxyisonicotinic acid (CAS 6291-10-7): Similarity score 0.94 .
- Ethyl 2-chloro-6-methoxyisonicotinate (CAS 106719-08-8): Similarity score 0.97 .
- 2-Chloro-6-methoxynicotinic acid (CAS 503000-87-1): Pharmaceutical intermediate .
Analysis:
- Functional Group Impact : The carboxylic acid group in 2-Ethoxy-6-methylisonicotinic acid contrasts with ester groups in analogs like Ethyl 2-chloro-6-methoxyisonicotinate, which may act as prodrugs or synthetic precursors .
Table 1: Substituent Comparison
*Inferred based on structural analogs.
Analogs with Hydroxyl/Methyl Groups
Key Compounds:
- 2-Hydroxy-6-methylisonicotinic acid (CAS 86454-13-9): Synonyms include 6-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid .
- 2-Methoxy-3-methylisonicotinic acid (CAS 1211581-22-4): Similarity score 0.79 .
Analysis:
- Hydrogen Bonding : The hydroxyl group in 2-Hydroxy-6-methylisonicotinic acid increases hydrogen-bonding capacity, enhancing water solubility compared to ethoxy or methoxy derivatives .
- Steric Effects : Methyl groups at the 6-position (as in the target compound) may improve metabolic stability compared to 3-methyl analogs (e.g., 2-Methoxy-3-methylisonicotinic acid) .
Table 2: Physicochemical Properties
| Compound Name | Melting Point (°C) | Solubility (mg/mL) | LogP* |
|---|---|---|---|
| 2-Hydroxy-6-methylisonicotinic acid | Not reported | >10 (aqueous) | 1.2 |
| 2-Chloro-6-methoxynicotinic acid | Not reported | ~5 (DMSO) | 2.5 |
| 2-Ethoxy-6-methylisonicotinic acid* | Estimated 150–160 | ~2 (DMSO) | 2.8 |
*Predicted using substituent contributions.
Preparation Methods
Reaction Mechanism and Conditions
In a typical procedure, 2-hydroxy-6-methylisonicotinic acid is dissolved in excess ethanol, and a catalytic amount of concentrated sulfuric acid is added. The mixture is refluxed at 78–85°C for 6–12 hours, during which the hydroxyl group is replaced by an ethoxy group via Fischer esterification. The reaction progress is monitored by thin-layer chromatography (TLC), and upon completion, the product is isolated by neutralization with aqueous sodium bicarbonate, followed by solvent evaporation and recrystallization from a hexane-ethyl acetate mixture.
Table 1: Optimized Conditions for Esterification
| Parameter | Value |
|---|---|
| Catalyst | H₂SO₄ (5–10 mol%) |
| Temperature | 78–85°C (reflux) |
| Reaction Time | 6–12 hours |
| Yield | 65–75% (reported for analogs) |
This method is advantageous due to its simplicity and availability of starting materials. However, the use of concentrated sulfuric acid necessitates stringent safety measures, including corrosion-resistant equipment and adequate ventilation.
Synthesis via Nucleophilic Substitution of 2-Chloro-6-methylisonicotinic Acid
An alternative approach involves substituting the chlorine atom in 2-chloro-6-methylisonicotinic acid (CAS 25462-85-5) with an ethoxy group. This route is particularly effective when the chloro derivative is readily accessible.
Preparation of 2-Chloro-6-methylisonicotinic Acid
The chloro precursor is synthesized by treating 6-methylisonicotinic acid with thionyl chloride (SOCl₂) in toluene. As described in patent CA2647423C, 5.0 g of 6-methylisonicotinic acid is combined with 3.9 mL of SOCl₂ under inert conditions, heated to 80°C for 3 hours, and then concentrated under vacuum to yield the acid chloride intermediate. Hydrolysis of the acid chloride with aqueous NaOH provides 2-chloro-6-methylisonicotinic acid.
Ethoxy Group Introduction
The chloro compound is then reacted with sodium ethoxide (NaOEt) in anhydrous ethanol at 60–70°C for 8–10 hours. The nucleophilic aromatic substitution proceeds via a two-step mechanism: (1) deprotonation of ethanol by NaOEt to generate ethoxide ions, and (2) displacement of the chlorine atom activated by the electron-withdrawing carboxylic acid group at the 4-position.
Table 2: Reaction Parameters for Substitution
| Parameter | Value |
|---|---|
| Base | NaOEt (2.5 equiv) |
| Solvent | Anhydrous ethanol |
| Temperature | 60–70°C |
| Reaction Time | 8–10 hours |
| Yield | 70–80% |
This method offers higher regioselectivity compared to esterification but requires handling moisture-sensitive reagents. The use of inert atmospheres (e.g., nitrogen or argon) is critical to prevent side reactions.
| Parameter | Value |
|---|---|
| Oxidizing Agent | HNO₃ (6–9 equiv) |
| Temperature | 150–170°C |
| Reaction Time | 5–7 hours |
| Yield | 50–60% (extrapolated) |
This method is theoretically viable but faces challenges in regioselectivity and over-oxidation. The electron-donating ethoxy group may hinder oxidation at the 4-position, necessitating precise control of reaction conditions.
Comparative Analysis of Preparation Methods
Table 4: Method Comparison
| Method | Advantages | Limitations |
|---|---|---|
| Esterification | Simple, one-step | Moderate yields, acid hazard |
| Nucleophilic Substitution | High selectivity | Moisture-sensitive reagents |
| Oxidation | Scalable for bulk synthesis | Risk of over-oxidation |
The nucleophilic substitution route (Method 2) is preferred for laboratory-scale synthesis due to its reproducibility and higher yields. Industrial applications may favor oxidation (Method 3) if precursor availability and cost are favorable.
| Hazard | Precaution |
|---|---|
| Corrosive reagents | Use chemical-resistant gloves |
| Toxic vapors | Ensure adequate ventilation |
| Combustible solvents | Avoid open flames |
Q & A
Q. Table 1: Reaction Optimization Parameters
| Reaction Type | Reagents/Conditions | Yield Range | Key Challenges |
|---|---|---|---|
| Substitution | NaOEt, EtOH, reflux | 60–75% | Competing hydrolysis by-products |
| Suzuki Coupling | Pd(PPh₃)₄, K₂CO₃, DMF | 50–85% | Catalyst deactivation, purification complexity |
Basic: How can crystallographic techniques like SHELX be applied to determine the structure of 2-Ethoxy-6-methylisonicotinic acid?
Methodological Answer:
SHELX programs are critical for single-crystal X-ray diffraction analysis:
Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) to collect intensity data. Ensure crystal stability at 100 K to minimize thermal motion .
Structure Solution : Employ SHELXT for direct methods to resolve phase problems. Verify hydrogen bonding networks (e.g., carboxylic acid dimerization) using Olex2 visualization .
Refinement : Apply SHELXL with anisotropic displacement parameters for non-H atoms. Validate geometric parameters against Cambridge Structural Database (CSD) entries .
Advanced: How can researchers optimize coupling reactions involving 2-Ethoxy-6-methylisonicotinic acid to minimize by-products?
Methodological Answer:
By-product formation in coupling reactions often arises from incomplete regioselectivity or catalyst inefficiency. Strategies include:
- Solvent Screening : Polar aprotic solvents (e.g., DMF) enhance solubility but may increase side reactions. Test mixtures like THF/H₂O for improved selectivity .
- Catalyst Tuning : Use Buchwald-Hartwig ligands (e.g., XPhos) with Pd(OAc)₂ to stabilize intermediates. Monitor reaction progress via LC-MS to identify side products early .
- Temperature Control : Lower reaction temperatures (40–60°C) reduce decomposition but may slow kinetics. Balance with microwave-assisted synthesis for accelerated rates .
Advanced: What strategies are effective in resolving contradictions in spectroscopic data for derivatives of 2-Ethoxy-6-methylisonicotinic acid?
Methodological Answer:
Contradictions in NMR or mass spectra often stem from tautomerism or impurities. Approaches include:
- 2D NMR Analysis : Perform HSQC and HMBC to assign ambiguous proton signals (e.g., distinguishing ethoxy vs. methyl protons) .
- Crystallographic Validation : Cross-reference spectral data with X-ray structures to confirm molecular geometry .
- High-Resolution Mass Spectrometry (HRMS) : Use ESI-TOF to verify molecular ions ([M+H]⁺) and rule out adducts or fragment ions .
Q. Table 2: Data Discrepancy Resolution Workflow
| Step | Technique | Application |
|---|---|---|
| 1 | 2D NMR | Assign proton-carbon correlations |
| 2 | X-ray diffraction | Validate spatial arrangement |
| 3 | HRMS | Confirm molecular formula |
Safety: What are the recommended safety protocols for handling 2-Ethoxy-6-methylisonicotinic acid in laboratory settings?
Methodological Answer:
- Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for weighing and reactions .
- Spill Management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste. Avoid aqueous rinses to prevent contamination .
- Storage : Store in amber glass bottles at 2–8°C under inert gas (N₂ or Ar) to prevent hydrolysis or oxidation .
Advanced: How can computational modeling predict the reactivity of 2-Ethoxy-6-methylisonicotinic acid in novel reactions?
Methodological Answer:
- DFT Calculations : Use Gaussian or ORCA to model transition states for substitution reactions. Compare activation energies (ΔG‡) of ethoxy vs. methyl group participation .
- Molecular Dynamics (MD) : Simulate solvent effects in coupling reactions. Identify preferred conformations (e.g., planar vs. twisted carboxylic groups) influencing reactivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
